4-(4-Chloro-6-methoxyquinolin-2-yl)benzonitrile

• Molecular Formula: C17H11ClN2O
• Molecular Weight: 294.7 g/mol
• IUPAC Name: 4-(4-chloro-6-methoxyquinolin-2-yl)benzonitrile
• InChI: InChI=1S/C17H11ClN2O/c1-21-13-6-7-16-14(8-13)15(18)9-17(20-16)12-4-2-11(10-19)3-5-12/h2-9H,1H3
• InChI Key: FVSPKDZYWVOOQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(C=C2Cl)C3=CC=C(C=C3)C#N

Description

4-(4-Chloro-6-methoxyquinolin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C17H11ClN2O and its molecular weight is 294.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Followed Scheme 2, Step 1 starting from 4-cyanophenylboronic acid and 2,4-dichloro-6-methoxyquinoline, where the solvent used was DMF, and the catalyst used was Pd(PPh3)4. The mixture was heated to 100° C. for 3 h, allowed to cool, and then poured into ice water. The resulting solid was isolated by filtration, washed with water, and dried followed by recrystallization from methanol to give the desired product.